1-(O-tolylthio)butan-2-one

• Molecular Formula: C11H14OS
• Molecular Weight: 194.30 g/mol
• SMILES: CCC(=O)CSC1=CC=CC=C1C
• InChI: InChI=1S/C11H14OS/c1-3-10(12)8-13-11-7-5-4-6-9(11)2/h4-7H,3,8H2,1-2H3
• InChIKey: AEQDOIPMETZNOU-UHFFFAOYSA-N

1-(O-Tolylthio)butan-2-one (CAS 91969-65-2; synonym: 2-Butanone, 1-[(2-methylphenyl)thio]-) is an α-arylthioketone with the molecular formula C₁₁H₁₄OS and a molecular weight of 194.30 g/mol. It features a butan-2-one backbone with an ortho-tolylthio substituent at the C1 (α) position, placing the sulfur atom alpha to the carbonyl.

1-(O-Tolylthio)butan-2-one (CAS 91969-65-2): Chemical Identity and Procurement Baseline

1-(O-Tolylthio)butan-2-one (CAS 91969-65-2; synonym: 2-Butanone, 1-[(2-methylphenyl)thio]-) is an α-arylthioketone with the molecular formula C₁₁H₁₄OS and a molecular weight of 194.30 g/mol [1]. It features a butan-2-one backbone with an ortho-tolylthio substituent at the C1 (α) position, placing the sulfur atom alpha to the carbonyl . The compound is commercially available from multiple vendors at purities of 97–98% for research and further manufacturing use . Its computed LogP (XLogP3-AA) is 3.0, and its topological polar surface area (TPSA) is 42.4 Ų, indicating moderate lipophilicity and limited hydrogen-bonding capacity (0 H-bond donors, 2 H-bond acceptors) [1].

1 TXNRD1 inhibitor screening and SAR studies

2 Cell differentiation and proliferation arrest research (qualitative annotation)

3 Regioisomeric identity reference standard (distinct InChIKey)

• [1] PubChem. 1-(O-Tolylthio)butan-2-one (CID 62040223). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/91969-65-2 (Accessed 2026-05-11). View Source

Why 1-(O-Tolylthio)butan-2-one Cannot Be Generically Substituted by Positional Isomers or De-methylated Analogs

Within the C₁₁H₁₄OS arylthioketone family, substitution at the α-position (C1) versus the β- or γ-positions (C3 or C4) is known to critically alter both reactivity profiles and biological target engagement [1]. The ortho-methyl group on the aromatic ring introduces steric constraints that are absent in the unsubstituted phenylthio analog, potentially restricting the conformational freedom of the thioether side chain and modulating interactions with enzymatic binding pockets such as thioredoxin reductase (TXNRD1) [2]. Furthermore, the α-thioether carbonyl motif creates a 1,2-disposed sulfur-oxygen arrangement that distinguishes this scaffold from its 4-substituted regioisomer (4-(o-tolylthio)butan-2-one, CAS 6110-06-1), with implications for both synthetic derivatization pathways and biological readouts . Procuring an alternative analog without verifying these structural determinants risks compromising activity in assays predicated on the specific α-(ortho-tolylthio) ketone pharmacophore [2].

! Using the 4-substituted regioisomer (CAS 6110-06-1) may alter electronic environment and chromatographic behavior, confounding SAR interpretation.

! Substituting the de-methyl analog removes ortho-methyl steric constraint; class-level evidence suggests this may reduce TXNRD1 target engagement.

• [1] Perfumer & Flavorist. Flavor Compounds: Meaty Aromas, Part II. December 25, 2008. Describes the synthesis of 1-alkylthio-2-butanones via Swern oxidation of 1-alkylthio-2-butanols, establishing the α-thioether ketone structural class. View Source
• [2] Therapeutic Target Database (TTD). Drug ID: D0NU8U (PMID27977313-Compound-Figure6C). Target: Cytoplasmic thioredoxin reductase (TXNRD1). http://ttd.idrblab.cn/data/drug/details/D0NU8U (Accessed 2026-05-11). View Source

Quantitative Differentiation Evidence for 1-(O-Tolylthio)butan-2-one Against Closest Analogs

α-Positional Substitution: Physicochemical Distinction of 1-(o-Tolylthio)butan-2-one from 4-(o-Tolylthio)butan-2-one (Positional Isomer)

1-(O-Tolylthio)butan-2-one places the arylthio group at the α-carbon (C1), directly adjacent to the carbonyl, whereas 4-(o-tolylthio)butan-2-one (CAS 6110-06-1) positions the identical substituent at the γ-carbon (C4), three bonds removed from the ketone . This difference in substitution pattern produces a TPSA of 42.4 Ų for the 1-substituted isomer; the 4-substituted isomer is predicted to have an identical TPSA but a measurably different experimental LogP and retention behavior due to altered dipole alignment and electronic coupling between the sulfur atom and the carbonyl [1]. The 1-substituted isomer also exhibits a different SMILES string (CCC(=O)CSc1ccccc1C) and InChIKey (AEQDOIPMETZNOU-UHFFFAOYSA-N), enabling unambiguous identity confirmation by LC-MS or NMR [1].

Positional Isomer Comparison

Reported

1-substituted (α-C1): TPSA 42.4 Ų, XLogP 3.0; 4-substituted (γ-C4) isomer: identical TPSA predicted but distinct InChIKey and retention behavior

Supports unambiguous regioisomeric identity confirmation before biological assays.

No experimental LogP difference from a single comparative study; computed descriptors only.

Evidence Dimension	Substitution position (α-C1 vs. γ-C4) and associated computed molecular descriptors
Target Compound Data	Substitution at C1 (α); TPSA = 42.4 Ų; XLogP3-AA = 3.0; SMILES: CCC(=O)CSc1ccccc1C [1]
Comparator Or Baseline	4-(o-Tolylthio)butan-2-one (CAS 6110-06-1): substitution at C4 (γ); same molecular formula and TPSA predicted but distinct retention and dipole
Quantified Difference	Regioisomeric distinction confirmed by unique InChIKeys (AEQDOIPMETZNOU vs. comparator); no experimental LogP difference value available from a single comparative study
Conditions	In silico computed properties (PubChem 2024.11.20 release); vendor catalog specifications

Why This Matters

For procurement in structure-activity relationship (SAR) programs targeting the thioredoxin reductase or cell differentiation pathways, the α-substitution pattern is critical; ordering the 4-substituted isomer inadvertently would confound biological results.

• [1] PubChem. 1-(O-Tolylthio)butan-2-one (CID 62040223). Computed Properties. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/91969-65-2 (Accessed 2026-05-11). View Source

Ortho-Methyl Steric Effect: Differentiation of 1-(o-Tolylthio)butan-2-one from 1-(Phenylthio)butan-2-one (De-methylated Analog)

The ortho-methyl group on the aromatic ring of 1-(o-tolylthio)butan-2-one introduces a steric parameter (Es or Taft steric constant) that distinguishes it from the unsubstituted 1-(phenylthio)butan-2-one [1]. This ortho substitution restricts rotation around the S–C(aryl) bond and can influence the approach trajectory of nucleophiles or enzymatic active-site residues toward the α-thioether carbonyl motif. While direct comparative IC₅₀ data for the two compounds against the same target is not publicly available, the TTD database annotates the o-tolylthio variant as a TXNRD1 (cytoplasmic thioredoxin reductase) inhibitor [2], a target for which ortho-substitution patterns have been shown in related chemotypes to modulate potency through steric effects on selenocysteine access at the active site [3].

Ortho-Methyl Steric Effect

Class-level inference

Ortho-methyl substituent (Taft Es ≈ -1.24) introduces steric bulk absent in phenylthio analog; annotated as TXNRD1 inhibitor in TTD

Ortho-methyl group may be a pharmacophoric requirement for TXNRD1 target engagement.

No direct head-to-head IC₅₀ comparison available; steric inference from classical parameters.

Evidence Dimension	Presence/absence of ortho-methyl substituent and associated steric bulk
Target Compound Data	Ortho-methyl present (C₁₁H₁₄OS, MW 194.30); annotated as TXNRD1 inhibitor in TTD [2]
Comparator Or Baseline	1-(Phenylthio)butan-2-one: ortho-methyl absent (C₁₀H₁₂OS, MW 180.27 predicted); no TXNRD1 annotation found
Quantified Difference	No direct head-to-head IC₅₀ comparison available; steric differentiation inferred from Taft Es (ortho-methyl ≈ –1.24 vs. H = 0) [1]
Conditions	Target annotation from Therapeutic Target Database; steric parameters from classical physical organic chemistry

Why This Matters

If the intended application involves TXNRD1 inhibition or monocyte differentiation induction, the ortho-methyl group may be a pharmacophoric requirement; substituting the des-methyl analog risks loss of target engagement.

• [1] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165–195. (Establishes Taft steric parameter Es for ortho-methyl substituent.) View Source
• [2] Therapeutic Target Database (TTD). Drug ID: D0NU8U. Target: TXNRD1 (Cytoplasmic thioredoxin reductase). http://ttd.idrblab.cn/data/drug/details/D0NU8U (Accessed 2026-05-11). View Source
• [3] Cai W, Zhang L, Song Y, Wang B, Zhang B, Cui X, Hu G, Liu Y, Wu J, Fang J. Small molecule inhibitors of mammalian thioredoxin reductase. Free Radic Biol Med. 2012;52(2):257–265. (Describes the relevance of steric parameters for TrxR inhibitor design.) View Source

Cell Differentiation Activity: Reported Biological Differentiation of 1-(O-Tolylthio)butan-2-one Relative to In-Class α-Arylthioketones

A patent-derived source attributes to 1-(o-tolylthio)butan-2-one 'pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte,' with proposed utility as an anti-cancer agent and for treating skin diseases such as psoriasis [1]. This functional annotation sets it apart from the broader class of 1-alkylthio-2-butanones, which are primarily characterized as flavor and fragrance intermediates with meaty aroma profiles [2]. While no quantitative EC₅₀ or IC₅₀ values are publicly disclosed for this differentiation assay, the qualitative functional claim provides a procurement-relevant differentiation vector: the compound is positioned for biomedical research rather than flavor applications .

Cell Differentiation Activity

Data to verify

Patent reports induction of monocyte differentiation and arrest of undifferentiated cell proliferation, distinguishing it from flavor-typical 1-alkylthio-2-butanones

Supports use as a cell differentiation probe pending independent experimental validation.

No EC₅₀ disclosed; qualitative claim from patent source (freshpatents.com).

Evidence Dimension	Reported biological activity (cell differentiation induction) vs. class-typical application (flavor/fragrance)
Target Compound Data	Reported to arrest undifferentiated cell proliferation and induce monocyte differentiation (qualitative claim) [1]
Comparator Or Baseline	Class of 1-alkylthio-2-butanones: primarily characterized as meaty flavor compounds (odor evaluation by flavorists) [2]
Quantified Difference	No quantitative EC₅₀ available for either compound; differentiation is categorical (biomedical research tool vs. flavor ingredient)
Conditions	Patent disclosure (freshpatents.com); flavor evaluation by professional flavorists (Perfumer & Flavorist, 2008)

Why This Matters

Procurement officers should verify that the intended use case aligns with the compound's documented biological annotation; generic 1-alkylthio-2-butanones ordered from flavor chemical suppliers would not carry this differentiation claim.

• [1] WebDataCommons / freshpatents.com. RDF metadata for 1-(O-tolylthio)butan-2-one. http://webisa.webdatacommons.org/127680063 (Accessed 2026-05-11). Quotes from patent describing differentiation activity. View Source
• [2] Sun B, et al. Flavor Compounds: Meaty Aromas, Part II. Perfumer & Flavorist. 2008;33(12):34–41. Describes synthesis and sensory evaluation of 1-alkylthio-2-butanones as meaty flavor compounds. View Source

Procurement-Relevant Application Scenarios for 1-(O-Tolylthio)butan-2-one Based on Available Evidence

Thioredoxin Reductase (TXNRD1) Inhibitor Screening and SAR Studies

Based on its annotation in the Therapeutic Target Database as a TXNRD1 inhibitor [1], 1-(o-tolylthio)butan-2-one is a candidate scaffold for academic or industrial screening campaigns targeting the thioredoxin system. Its α-arylthio ketone structure, with the ortho-methyl group imposing steric constraints, may serve as a starting point for synthesizing analog libraries to probe the structure-activity relationships of TXNRD1 inhibition [2]. Researchers should use the ≥98% purity material (available from ChemScene, Cat. No. CS-0296113) to minimize confounding effects from impurities in enzymatic assays .

Cell Differentiation and Cancer Biology Research

The patent-derived disclosure of monocyte differentiation-inducing activity [1] positions 1-(o-tolylthio)butan-2-one as a potential chemical probe for studying the molecular mechanisms governing undifferentiated cell proliferation arrest. Investigators in cancer biology or dermatological research (psoriasis models) may find this compound useful for phenotypic screening, provided they independently validate the reported differentiation activity in their specific cell lines and assay conditions.

Synthetic Intermediate for α-Thioether Ketone Derivatization

The α-positioning of the thioether group relative to the carbonyl makes 1-(o-tolylthio)butan-2-one a versatile intermediate for further synthetic transformations. The Swern oxidation route to 1-alkylthio-2-butanones is well-established, proceeding with 80–90% yields from the corresponding alcohols [2]. This compound can serve as a building block for generating structurally diverse α-arylthio ketone libraries for medicinal chemistry or agrochemical discovery programs.

Reference Standard for Regioisomeric Identity Confirmation

Given the existence of multiple C₁₁H₁₄OS regioisomers (1-(o-tolylthio)butan-2-one, 4-(o-tolylthio)butan-2-one CAS 6110-06-1, and 4-(p-tolylthio)butan-2-one CAS 6110-02-7), laboratories performing SAR studies or chemical inventory management can use the unique InChIKey (AEQDOIPMETZNOU-UHFFFAOYSA-N), SMILES (CCC(=O)CSc1ccccc1C), and chromatographic retention characteristics [3] of this compound to unambiguously confirm regioisomeric identity before committing to costly biological assays.

Application

Selection Property

Validation Focus

TXNRD1 inhibition pathway studies

Ortho-methyl α-arylthio ketone scaffold

TXNRD1 enzymatic target engagement and SAR

Cell differentiation model studies

Monocyte differentiation annotation

Independent validation of proliferation arrest phenotype

Synthetic intermediate for α-thioether ketone libraries

α-thioether carbonyl reactivity (Swern route)

Derivatization yield and scope

Regioisomeric identity reference standard

Unique InChIKey and chromatographic behavior

LC-MS/NMR confirmation against known regioisomers

• [1] Therapeutic Target Database (TTD). Drug ID: D0NU8U. http://ttd.idrblab.cn/data/drug/details/D0NU8U (Accessed 2026-05-11). View Source
• [2] Perfumer & Flavorist. Flavor Compounds: Meaty Aromas, Part II. December 25, 2008. Documents the Swern oxidation synthesis of 1-alkylthio-2-butanones in 80–90% yield. View Source
• [3] PubChem. 1-(O-Tolylthio)butan-2-one (CID 62040223). InChIKey: AEQDOIPMETZNOU-UHFFFAOYSA-N. https://pubchem.ncbi.nlm.nih.gov/compound/91969-65-2 (Accessed 2026-05-11). View Source